
What is the chemical structure of Direct Red 23?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Direct Red 23

Cat. No.: B15556877 Get Quote

An In-depth Technical Guide to Direct Red 23
Introduction

Direct Red 23, also known by its Colour Index name C.I. 29160, is a synthetic disazo dye

recognized for its vibrant red hue.[1] It sees extensive application in the textile, paper, and

leather industries due to its high chromaticity, stability, and strong affinity for cellulosic fibers.[1]

[2] This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and synthesis of Direct Red 23, tailored for researchers,

scientists, and professionals in drug development and related fields.

Chemical Structure

Direct Red 23 is an anionic dye characterized by the presence of two azo (–N=N–) groups,

which are responsible for its color.[1][2] The molecule also contains sulfonate groups, which

confer water solubility and facilitate its direct binding to polar substrates.[2] The systematic

IUPAC name for Direct Red 23 is disodium;7-[[6-[(4-acetamidophenyl)diazenyl]-5-hydroxy-7-

sulfonatonaphthalen-2-yl]carbamoylamino]-4-hydroxy-3-phenyldiazenylnaphthalene-2-

sulfonate.[2][3]

Caption: Chemical structure of Direct Red 23.

Physicochemical Properties

A summary of the key physicochemical properties of Direct Red 23 is presented in the table

below.
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Property Value Reference

CAS Number 3441-14-3 [4][5]

Molecular Formula C₃₅H₂₅N₇Na₂O₁₀S₂ [5][6][7]

Molecular Weight 813.72 g/mol [5][7]

Appearance Red-purple powder [1][4][6]

λmax 507 nm

Extinction Coefficient (ε)
≥15000 at 500-516 nm in water

at 0.04 g/L

Solubility

Soluble in water (30 g/L at

80°C), slightly soluble in

ethanol (orange), insoluble in

acetone.

[4][6]

Experimental Protocols

Synthesis of Direct Red 23

The manufacturing process for Direct Red 23 involves a two-step diazotization and coupling

reaction.[6][8]

Step 1: Diazotization

Aniline and N-(4-aminophenyl)acetamide are diazotized separately. This process typically

involves reacting the primary aromatic amines with nitrous acid (usually generated in situ

from sodium nitrite and a strong acid like hydrochloric acid) at low temperatures (0-5°C) to

form the corresponding diazonium salts.

Step 2: Coupling

The two resulting diazonium salts are then coupled with N,N'-bis(4-hydroxy-2-

sulfonaphthalene-7-yl)urea. This coupling reaction is an electrophilic aromatic substitution

where the diazonium salt acts as the electrophile and the activated naphthalene derivative
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is the nucleophile. The reaction is typically carried out under controlled pH and

temperature conditions to ensure the desired product is formed.

Starting Materials

Reaction Steps

Final Product

Aniline

Diazotization of Aniline

NaNO2, HCl

N-(4-aminophenyl)acetamide

Diazotization of N-(4-aminophenyl)acetamide

NaNO2, HCl

N,N'-bis(4-hydroxy-2-sulfonaphthalene-7-yl)urea

Coupling Reaction

Direct Red 23

Click to download full resolution via product page

Caption: Synthesis workflow for Direct Red 23.

General Staining Protocol for Histology

Direct Red 23 can be used as a biological stain, particularly for collagen and other connective

tissues. The following is a general protocol and may require optimization for specific sample

types.

Deparaffinize and Rehydrate: Tissue sections are deparaffinized in xylene and rehydrated

through a graded series of ethanol to distilled water.
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Staining: Immerse slides in a 0.1% aqueous solution of Direct Red 23 for 30-60 minutes at

room temperature.

Rinsing: Briefly rinse the slides in distilled water to remove excess stain.

Dehydration: Dehydrate the sections through a graded series of ethanol.

Clearing and Mounting: Clear the sections in xylene and mount with a suitable mounting

medium.

Applications in Research and Industry

Direct Red 23's primary industrial use is in the dyeing of cellulosic materials such as cotton

and viscose, as well as silk, wool, and paper.[1][4] In a research context, it serves as a model

compound for studying the degradation and adsorption of azo dyes in wastewater treatment

processes.[2] Its staining properties also make it useful in histology for visualizing biological

tissues.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What is the chemical structure of Direct Red 23?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556877#what-is-the-chemical-structure-of-direct-
red-23]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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